Cas no 501378-50-3 (2-Pyridinecarbonitrile, 6-(4-phenyl-1-piperazinyl)-)

• Product Name: 2-Pyridinecarbonitrile, 6-(4-phenyl-1-piperazinyl)-
• CAS No: 501378-50-3
• MF: C₁₆H₁₆N₄
• MW: 264.325042724609
• CID: 1559403
• PubChem ID: 22939291
• Update Time: 2025-04-21

2-Pyridinecarbonitrile, 6-(4-phenyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 6-(4-phenyl-1-piperazinyl)-
• SCHEMBL2962315
• 2-cyano-6-(4-phenyl-1-piperazinyl)pyridine
• SBFLMGYLWYQTLX-UHFFFAOYSA-N
• 501378-50-3
• AKOS013783284
• DB-155804
• 6-(4-phenylpiperazin-1-yl)picolinonitrile

• Inchi： 1S/C16H16N4/c17-13-14-5-4-8-16(18-14)20-11-9-19(10-12-20)15-6-2-1-3-7-15/h1-8H,9-12H2
• InChI Key： SBFLMGYLWYQTLX-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCN(C2C=CC=C(C#N)N=2)CC1

Computed Properties

• Exact Mass: 264.13768
• Monoisotopic Mass: 264.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.16